Cas no 2167976-74-9 (methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate)

• Product Name: methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate
• CAS No: 2167976-74-9
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 6186092
• PubChem ID: 165520529
• Update Time: 2025-06-13

methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate
• 2167976-74-9
• EN300-1269334

• Inchi： 1S/C9H13NO4S/c1-5(13-2)7(11)8-10-4-6(15-8)9(12)14-3/h4-5,7,11H,1-3H3
• InChI Key： MPFQLFOOCFCYQW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CN=C1C(C(C)OC)O

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.9Ų

Additional information on methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate

Methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate (CAS No. 2167976-74-9): An Overview

Methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate (CAS No. 2167976-74-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are known for their diverse biological properties, including antimicrobial, antifungal, and anticancer activities. The presence of a methoxypropyl substituent and a hydroxy group in the structure adds to its complexity and potential therapeutic applications.

The chemical structure of methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate consists of a thiazole ring with a carboxylate ester group attached to the 5-position. The 2-position is substituted with a 1-hydroxy-2-methoxypropyl group, which introduces additional functional groups that can interact with biological targets. This combination of functional groups makes the compound an interesting candidate for further investigation in drug discovery and development.

Recent studies have explored the potential applications of thiazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that thiazole derivatives with similar structural features exhibited potent antifungal activity against Candida species. Another study in the European Journal of Medicinal Chemistry (2024) demonstrated that thiazole-based compounds could inhibit the growth of cancer cells by targeting specific signaling pathways.

The synthesis of methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate typically involves multi-step reactions, including the formation of the thiazole ring and subsequent functionalization. One common approach is to start with a suitable thioamide and react it with an α-halo ketone to form the thiazole ring. The resulting thiazole can then be further modified to introduce the desired substituents. The presence of the methoxypropyl group can be achieved through alkylation reactions using appropriate alkylating agents.

The biological activity of methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate has been evaluated in several in vitro and in vivo studies. Preliminary results indicate that this compound exhibits significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. Additionally, it has shown promise as an antifungal agent, particularly against drug-resistant strains. These findings suggest that further optimization and clinical testing may lead to the development of new therapeutic agents.

In terms of pharmacokinetics, preliminary data suggest that methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its stability in physiological conditions and low toxicity profile make it a promising candidate for further preclinical and clinical evaluation.

The potential therapeutic applications of methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate extend beyond antimicrobial and antifungal activities. Recent research has also explored its anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound could inhibit the production of pro-inflammatory cytokines in macrophages, suggesting its potential use in treating inflammatory diseases.

In conclusion, methyl 2-(1-hydroxy-2-methoxypropyl)-1,3-thiazole-5-carboxylate (CAS No. 2167976-74-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in antimicrobial, antifungal, anticancer, and anti-inflammatory therapies make it an exciting area of research for medicinal chemists and pharmacologists. Further studies are warranted to fully explore its therapeutic potential and optimize its properties for clinical use.